4-(4-methylphenyl)-2-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-1(2H)-phthalazinone

• IUPAC Name: 4-(4-methylphenyl)-2-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]phthalazin-1-one
• InChI: InChI=1S/C22H24N4O2/c1-16-7-9-17(10-8-16)21-18-5-3-4-6-19(18)22(28)26(23-21)15-20(27)25-13-11-24(2)12-14-25/h3-10H,11-15H2,1-2H3
• InChI Key: ACVXTNXSNYRHHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CC(=O)N4CCN(CC4)C
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

4-(4-methylphenyl)-2-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-1(2H)-phthalazinone is a chemical compound that belongs to the phthalazinone class of compounds. It is a synthetic compound that has been used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of 4-(4-methylphenyl)-2-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-1(2H)-phthalazinone is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. It may also act by modulating the levels of neurotransmitters in the brain, thereby improving cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-methylphenyl)-2-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-1(2H)-phthalazinone are not fully understood. However, it has been suggested that it may have antioxidant properties, which may help to protect cells from oxidative stress. It may also have anti-inflammatory properties, which may help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-methylphenyl)-2-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-1(2H)-phthalazinone in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. Additionally, it has been shown to have a wide range of potential applications in scientific research. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the use of 4-(4-methylphenyl)-2-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-1(2H)-phthalazinone in scientific research. One direction is to further investigate its potential as an anticancer agent and to determine its mechanism of action. Another direction is to investigate its potential as a therapeutic agent for the treatment of neurological disorders. Additionally, it may be possible to modify the structure of this compound to improve its efficacy and reduce its toxicity.

Scientific Research Applications

4-(4-methylphenyl)-2-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-1(2H)-phthalazinone has been used in scientific research for various purposes. It has been used as a fluorescent probe for the detection of nitric oxide in biological systems. It has also been used as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. Additionally, it has been used as a potential therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.